N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-(ethylthio)benzamide

• IUPAC Name: N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-4-ethylsulfanylbenzamide
• InChI: InChI=1S/C19H16N2O2S2/c1-2-24-13-9-7-12(8-10-13)18(22)21-19-20-17-14-5-3-4-6-15(14)23-11-16(17)25-19/h3-10H,2,11H2,1H3,(H,20,21,22)
• InChI Key: OXMUSDHXLKCBDS-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)COC4=CC=CC=C43
• Molecular Formula: C19H16N2O2S2
• Molecular Weight: 368.5 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. The thiazol-2-yl group might undergo reactions with oxime acetates and xanthates under redox-neutral conditions.

Scientific Research Applications

Antitumor Activity

Researchers have synthesized and evaluated the antitumor activities of novel chromenone compounds bearing benzothiazole moieties. These compounds, including structures similar to N-(4H-chromeno[4,3-d]thiazol-2-yl)-4-(ethylthio)benzamide, have shown significant anticancer activities against lung and colon cancer cells, comparable to the standard drug doxorubicin. The study highlights the potential of these compounds in cancer therapy due to their ability to target multiple cancer cell lines effectively (El-Helw et al., 2019).

Adenosine Receptor Ligands

Another study focused on the synthesis and characterization of new chromone–thiazole hybrids as potential ligands for human adenosine receptors. These compounds, designed from chromone-2-carboxylic acid through various synthetic approaches, have been identified as potent and selective ligands, contributing to the understanding of ligand–receptor binding mechanisms. This research opens new avenues for developing therapeutic agents targeting adenosine receptors, which play crucial roles in various physiological processes (Cagide et al., 2015).